sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate

• IUPAC Name: sodium;2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate
• InChI: InChI=1S/C10H8N2O2S.Na/c13-9(14)6-8-11-10(12-15-8)7-4-2-1-3-5-7;/h1-5H,6H2,(H,13,14);/q;+1/p-1
• InChI Key: GAEAXIIQRRDTFG-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)C2=NSC(=N2)CC(=O)[O-].[Na+]
• Molecular Formula: C10H7N2NaO2S
• Molecular Weight: 242.23 g/mol

Description

Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate, also known as sodium phenylthiadiazole acetate (SPTA), is a synthetic, water-soluble thiadiazole compound used in a variety of scientific research applications. It is a versatile compound that has been used in the study of a variety of biochemical and physiological processes, and has been found to have a wide range of potential applications. In

Scientific Research Applications

SPTA has been used in a variety of scientific research applications, including the study of enzyme kinetics, the study of enzyme inhibition, the study of enzyme-substrate interactions, the study of enzyme-cofactor interactions, and the study of the effects of environmental stressors on enzyme activity. In addition, SPTA has been used to study the effects of drugs on enzyme activity, to study the effects of hormones on enzyme activity, and to study the effects of toxins on enzyme activity.

Mechanism of Action

SPTA has been found to inhibit the activity of a variety of enzymes, including proteases, phosphatases, and kinases. Inhibition of these enzymes can lead to changes in the activity of other enzymes and other biochemical processes. The exact mechanism of action of SPTA is not yet fully understood, however, it is thought to involve the binding of SPTA to the active site of the enzyme, which prevents the enzyme from binding to its substrate and prevents the enzyme from catalyzing the reaction.
Biochemical and Physiological Effects
SPTA has been found to have a wide range of effects on biochemical and physiological processes. For example, SPTA has been found to inhibit the activity of enzymes involved in the breakdown of carbohydrates, proteins, and lipids. In addition, SPTA has been found to inhibit the activity of enzymes involved in the biosynthesis of hormones, such as insulin and glucagon. Finally, SPTA has been found to inhibit the activity of enzymes involved in the metabolism of drugs, such as acetaminophen and ibuprofen.

Advantages and Limitations for Lab Experiments

The use of SPTA in laboratory experiments has several advantages. First, SPTA is a relatively inexpensive compound, making it an attractive choice for researchers on a budget. Second, SPTA is a water-soluble compound, making it easy to work with in laboratory experiments. Finally, SPTA is a relatively stable compound, making it suitable for long-term storage.
However, there are also some limitations to using SPTA in laboratory experiments. First, SPTA is not very soluble in organic solvents, making it difficult to use in certain types of experiments. Second, SPTA is not very soluble in aqueous solutions, making it difficult to use in experiments involving water-based solutions. Finally, SPTA has a relatively low molecular weight, making it difficult to work with in certain types of experiments.

Future Directions

The potential applications of SPTA are vast, and there are many possible future directions for research. For example, SPTA could be used to study the effects of environmental stressors on enzyme activity, to study the effects of drugs on enzyme activity, or to study the effects of hormones on enzyme activity. In addition, SPTA could be used to study the effects of toxins on enzyme activity, to study the effects of genetic mutations on enzyme activity, or to study the effects of mutations in enzymes on biochemical processes. Finally, SPTA could be used to study the effects of inhibitors on enzyme activity, to study the effects of activators on enzyme activity, or to study the effects of allosteric regulation on enzyme activity.

Synthesis Methods

SPTA can be synthesized in a two-step process. The first step involves the reaction of phenylthiourea with acetic anhydride, which yields the thiourea acetic anhydride. This intermediate is then reacted with sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate hydroxide to yield SPTA. The reaction is shown below:
Phenylthiourea + Acetic Anhydride → Thiourea Acetic Anhydride
Thiourea Acetic Anhydride + Sodium Hydroxide → Sodium 2-(3-phenyl-1,2,4-thiadiazol-5-yl)acetate